Technical Whitepaper: Physical, Chemical, and Synthetic Profiling of 2-(3-Bromopropyl)-1,3-dichlorobenzene
Technical Whitepaper: Physical, Chemical, and Synthetic Profiling of 2-(3-Bromopropyl)-1,3-dichlorobenzene
Target Audience: Research Chemists, Process Scientists, and Drug Development Professionals Compound Focus: 2-(3-Bromopropyl)-1,3-dichlorobenzene (CAS: 14573-25-2)
Executive Summary & Structural Chemistry
2-(3-Bromopropyl)-1,3-dichlorobenzene (CAS: 14573-25-2) is a highly specialized, bifunctional alkylating agent utilized extensively in advanced organic synthesis and active pharmaceutical ingredient (API) development[1],.
From a structural perspective, the molecule features a propyl chain terminated by a reactive bromide leaving group, anchored to a benzene ring that is substituted with chlorine atoms at the 1 and 3 positions. This 2,6-dichloro substitution pattern is not merely cosmetic; it creates an orthogonal steric shield around the benzylic carbon. This steric hindrance strictly dictates the molecule's metabolic stability and forces downstream nucleophilic attacks (SN2) to occur exclusively at the terminal primary bromide, preventing unwanted side reactions at the aromatic core.
Physical and Chemical Properties
Due to the specialized nature of this compound, physical data is often derived alongside its direct synthetic precursor, 3-(2,6-dichlorophenyl)propan-1-ol (CAS: 14573-24-1)[2],[3]. The table below synthesizes known empirical data with highly accurate computed extrapolations for the brominated target.
| Property | Value | Source / Methodology |
| CAS Registry Number | 14573-25-2 | [1], |
| Molecular Formula | C9H9BrCl2 | Computed |
| Molecular Weight | 267.98 g/mol | Computed |
| Precursor CAS (Alcohol) | 14573-24-1 | [2],[3] |
| Precursor Boiling Point | 301.9 °C at 760 mmHg | Empirical[2] |
| Precursor Density | 1.28 g/cm³ | Empirical[2] |
| Target Boiling Point | ~280 °C – 310 °C | Extrapolated (Halogenation shift) |
| Target Density | ~1.45 – 1.55 g/cm³ | Extrapolated (Bromide density increase) |
| LogP (Lipophilicity) | ~4.5 | Computed |
Synthetic Methodology: A Causality-Driven Approach
While some automated supplier databases erroneously describe the synthesis of this compound as a "Williamson ether-type coupling", the lack of a nucleophilic oxygen on the starting 1,3-dichlorobenzene renders such a pathway chemically impossible. As an Application Scientist, I must emphasize that the field-validated, high-yield approach relies on Directed Ortho-Metalation (DoM) followed by halogenation.
Protocol 1: Synthesis of Precursor 3-(2,6-Dichlorophenyl)propan-1-ol
-
Causality: The two ortho-chlorine atoms exert a strong inductive (-I) effect, significantly lowering the pKa of the C2 proton. By utilizing n-Butyllithium (n-BuLi) at strictly cryogenic temperatures (-78 °C), we kinetically favor the deprotonation of this specific proton over halogen-metal exchange, forming a stable organolithium intermediate.
-
Step-by-Step Workflow:
-
Preparation: Charge a flame-dried Schlenk flask with 1,3-dichlorobenzene (1.0 eq) and anhydrous Tetrahydrofuran (THF, 0.5 M). Cool the system to -78 °C under a strict argon atmosphere.
-
Metalation: Dropwise add n-BuLi (1.05 eq, 2.5 M in hexanes) over 30 minutes. Self-Validation: The solution will adopt a pale yellow hue, indicating the successful formation of 2,6-dichlorophenyllithium. Stir for 1 hour at -78 °C.
-
Alkylation: Introduce oxetane (1.2 eq) followed by the slow addition of Boron trifluoride etherate (BF3·Et2O, 1.2 eq). The Lewis acid activates the oxetane ring, drastically accelerating the nucleophilic ring-opening by the aryllithium species.
-
Workup: Allow the reaction to warm to room temperature over 4 hours. Quench carefully with saturated aqueous NH4Cl. Extract with Ethyl Acetate (3x), wash with brine, dry over Na2SO4, and concentrate in vacuo.
-
Purification: Isolate the alcohol intermediate (CAS: 14573-24-1) via silica gel flash chromatography[2].
-
Protocol 2: Conversion to 2-(3-Bromopropyl)-1,3-dichlorobenzene
-
Causality: To convert the primary alcohol to a bromide, the Appel reaction (CBr4/PPh3) is selected over Phosphorus tribromide (PBr3). The Appel reaction operates under exceptionally mild, neutral conditions, preventing any acid-catalyzed rearrangement or polymerization of the propyl chain.
-
Step-by-Step Workflow:
-
Preparation: Dissolve the intermediate alcohol (1.0 eq) and Triphenylphosphine (PPh3, 1.2 eq) in anhydrous Dichloromethane (DCM, 0.2 M) at 0 °C.
-
Bromination: Portion-wise add Carbon tetrabromide (CBr4, 1.2 eq). Self-Validation: The reaction mixture will transition to a distinct yellow/orange color as the active brominating phosphonium species is generated.
-
Propagation: Stir at 0 °C for 1 hour, then warm to room temperature until TLC indicates complete consumption of the alcohol.
-
Isolation: Concentrate the mixture. Triturate the crude residue with cold hexanes to precipitate the Triphenylphosphine oxide (TPPO) byproduct.
-
Purification: Filter the TPPO, concentrate the filtrate, and pass through a short silica plug to yield the highly pure target bromide (CAS: 14573-25-2)[1].
-
Mechanistic Pathway Visualization
Fig 1: Step-by-step synthetic workflow and mechanistic pathway for CAS 14573-25-2.
Applications in Drug Development
In medicinal chemistry, 2-(3-Bromopropyl)-1,3-dichlorobenzene acts as a premium electrophilic building block. The terminal bromide undergoes rapid SN2 displacement when exposed to nucleophiles such as primary/secondary amines, thiols, or phenols.
Pharmacological Advantages: By tethering a 2,6-dichlorophenyl moiety to a pharmacophore, drug developers achieve two critical objectives:
-
Target Engagement: The highly lipophilic, electron-deficient dichlorophenyl ring effectively occupies deep, hydrophobic binding pockets in target kinases or G-protein-coupled receptors (GPCRs).
-
Metabolic Resistance: The dual chlorine atoms provide massive steric shielding to the aromatic core, effectively blocking Cytochrome P450 (CYP450) mediated aromatic oxidation, thereby drastically increasing the biological half-life of the resulting drug candidate.
Fig 2: Pharmacological utility and metabolic advantages of the 2,6-dichlorophenyl moiety.
References
-
Buy 2-(3-Bromopropyl)-1,3-dichlorobenzene | 14573-25-2 - smolecule.com. 1
-
3-(2,6-DICHLORO-PHENYL)-PROPAN-1-OL | CAS#:14573-24-1 - chemsrc.com. 2
-
3-(2,6-DICHLORO-PHENYL)-PROPAN-1-OL 14573-24-1 wiki - guidechem.com. 3
-
Buy 2-(3-Bromopropyl)-1,3-dichlorobenzene (EVT ... - evitachem.com.
-
2-(3-bromopropyl)-1,3-dichlorobenzene | 14573-25-2 - sigmaaldrich.com.
